Cas no 1807213-50-8 (3-Chloro-2-cyano-6-methylbenzoic acid)

3-Chloro-2-cyano-6-methylbenzoic acid is a versatile benzoic acid derivative featuring a chloro, cyano, and methyl substituent on the aromatic ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural framework is useful in constructing heterocyclic compounds and fine-tuning molecular properties. The chloro and cyano groups contribute to electrophilic reactivity, while the methyl substituent influences steric and electronic effects. This compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in synthetic workflows.

3-Chloro-2-cyano-6-methylbenzoic acid structure

1807213-50-8 structure

Product Name:3-Chloro-2-cyano-6-methylbenzoic acid

CAS No:1807213-50-8

MF:C₉H₆ClNO₂

MW:195.602441310883

CID:5001036

Update Time:2025-05-19

3-Chloro-2-cyano-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-cyano-6-methylbenzoic acid
- Inchi： 1S/C9H6ClNO2/c1-5-2-3-7(10)6(4-11)8(5)9(12)13/h2-3H,1H3,(H,12,13)
- InChI Key： AJALMJJRNWZHDY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C)=C(C(=O)O)C=1C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 258
XLogP3: 2.2
Topological Polar Surface Area: 61.1

3-Chloro-2-cyano-6-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010014999-1g	3-Chloro-2-cyano-6-methylbenzoic acid	1807213-50-8	97%	1g	1,475.10 USD	2021-07-05

3-Chloro-2-cyano-6-methylbenzoic acid Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on 3-Chloro-2-cyano-6-methylbenzoic acid

Research Briefing on 3-Chloro-2-cyano-6-methylbenzoic Acid (CAS: 1807213-50-8) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Chloro-2-cyano-6-methylbenzoic acid (CAS: 1807213-50-8) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique chloro-cyano-methylbenzoic acid structure, serves as a critical intermediate in the synthesis of various bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting complex diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Chloro-2-cyano-6-methylbenzoic acid as a precursor in the synthesis of novel kinase inhibitors. The study highlighted its efficacy in modulating protein-protein interactions, which are often dysregulated in cancer and inflammatory diseases. The compound's chloro and cyano functional groups were found to enhance binding affinity to target proteins, making it a promising scaffold for drug discovery.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 3-Chloro-2-cyano-6-methylbenzoic acid was utilized to develop a series of antimicrobial agents. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, underscoring its potential in addressing the global antibiotic resistance crisis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Beyond its pharmaceutical applications, 3-Chloro-2-cyano-6-methylbenzoic acid has also been explored in chemical biology for probing enzyme mechanisms. A 2024 study in ACS Chemical Biology employed this compound as a chemical probe to investigate the catalytic activity of cytochrome P450 enzymes. The findings provided new insights into enzyme-substrate interactions, paving the way for the design of more efficient biocatalysts.

In conclusion, 3-Chloro-2-cyano-6-methylbenzoic acid (CAS: 1807213-50-8) represents a multifaceted tool in modern chemical and pharmaceutical research. Its applications span from drug discovery to enzyme mechanism studies, highlighting its importance in advancing both basic and applied science. Future research is expected to further elucidate its potential, particularly in the development of next-generation therapeutics and biocatalysts.